Cas no 2228393-49-3 (3-amino-1-(quinolin-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(quinolin-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228393-49-3
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 6235315
• PubChem ID: 165793751
• Update Time: 2025-05-22

3-amino-1-(quinolin-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(quinolin-2-yl)cyclobutane-1-carboxylic acid
• 2228393-49-3
• EN300-1810330

• Inchi： 1S/C14H14N2O2/c15-10-7-14(8-10,13(17)18)12-6-5-9-3-1-2-4-11(9)16-12/h1-6,10H,7-8,15H2,(H,17,18)
• InChI Key： NNAHKSOGEXGHDR-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC3C=CC=CC=3N=2)CC(C1)N)=O

Computed Properties

• Exact Mass: 242.105527694g/mol
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-amino-1-(quinolin-2-yl)cyclobutane-1-carboxylic acid

3-Amino-1-(Quinolin-2-Yl)Cyclobutane-1-Carboxylic Acid: A Comprehensive Overview

The compound 3-amino-1-(quinolin-2-yl)cyclobutane-1-carboxylic acid, with the CAS number 2228393-49-3, is a structurally unique organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its cyclobutane ring, which serves as a central framework connecting an amino group and a quinoline moiety. The presence of these functional groups imparts versatile chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 3-amino-1-(quinolin-2-yl)cyclobutane-1-carboxylic acid in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. The cyclobutane ring's rigidity and the electron-withdrawing nature of the carboxylic acid group contribute to its stability and reactivity, making it an ideal candidate for medicinal chemistry applications.

In terms of synthesis, the compound can be prepared through a multi-step process involving cyclization reactions and functional group transformations. The integration of the quinoline moiety is particularly challenging due to its aromaticity and steric hindrance. However, advancements in catalytic methods and transition metal-mediated reactions have facilitated more efficient syntheses, ensuring higher yields and better purity.

The structural uniqueness of 3-amino-1-(quinolin-2-yl)cyclobutane-1-carboxylic acid also makes it a promising material for optoelectronic devices. Its conjugated system allows for efficient charge transport properties, which are critical for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent research has demonstrated its potential as a hole transport layer material, showcasing its ability to enhance device performance and stability.

Furthermore, the compound's amino group provides opportunities for post-synthesis modifications, enabling the creation of derivatives with tailored functionalities. These derivatives have been explored in peptide synthesis and as building blocks for complex molecular architectures. The integration of this compound into supramolecular systems has also been investigated, revealing its potential in self-assembling structures and nanotechnology.

In conclusion, 3-amino-1-(quinolin-2-yl)cyclobutane-1-carboxylic acid stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in future scientific developments. As ongoing studies continue to uncover new potentials, this compound is poised to make significant contributions to both academic research and industrial applications.